Cas no 113231-14-4 (1,3-Benzenediol, 5-ethenyl-)

1,3-Benzenediol, 5-ethenyl- structure

Product Name:1,3-Benzenediol, 5-ethenyl-

CAS No:113231-14-4

MF:C₈H₈O₂

MW:136.147922515869

CID:97248

PubChem ID:12164063

Update Time:2025-04-18

1,3-Benzenediol, 5-ethenyl- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzenediol, 5-ethenyl-
- 5-ethenylbenzene-1,3-diol
- DTXSID20478964
- SCHEMBL664775
- 113231-14-4
- 5-Ethenyl-1,3-benzenediol
- 1,3-dihydroxy-5-vinylbenzene
- 5-vinylbenzene-1,3-diol
- LYECQNYXCRATFL-UHFFFAOYSA-N
- 3,5-dihydroxystyrene
- Inchi： 1S/C8H8O2/c1-2-6-3-7(9)5-8(10)4-6/h2-5,9-10H,1H2
- InChI Key： LYECQNYXCRATFL-UHFFFAOYSA-N
- SMILES： OC1C=C(C=C(C=C)C=1)O

Computed Properties

Exact Mass: 136.052429494g/mol
Monoisotopic Mass: 136.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 40.5Å²

1,3-Benzenediol, 5-ethenyl- Production Method

Production Method 1

1779-49-3

57179-37-0

113231-14-4

920489-98-1

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ; 1 h, 70 °C; 70 °C → 0 °C
1.2 Solvents: Dimethyl sulfoxide ; 10 min, rt
1.3 Solvents: Dimethyl sulfoxide ; 1 h
1.4 Reagents: Water Solvents: Diethyl ether

Reference

: An improved synthesis of resveratrol

Farina, Angela; Ferranti, Carolina; Marra, Carolina, Natural Product Research, 2006, 20(3), 247-252

1,3-Benzenediol, 5-ethenyl- Raw materials

1,3-Benzenediol, 5-ethenyl- Preparation Products

1,3-Benzenediol, 5-ethenyl- Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Related Categories

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